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Compound of Interest

Compound Name:
3-(2-Bromo-4,5-

dimethoxyphenyl)propanenitrile

Cat. No.: B1267400 Get Quote

Technical Guide: 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile
CAS Number: 35249-62-8

This technical guide provides a comprehensive overview of 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile, a key intermediate in pharmaceutical synthesis. The

information is intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is a brominated aromatic nitrile compound.

[1] It is typically a white powder with a high purity of ≥99%.[2]

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₁₁H₁₂BrNO₂ [1][2][3]

Molecular Weight 270.12 g/mol [1][2][4]

Appearance White Powder [2][3]

Density 1.375 g/cm³ [2][3]

Boiling Point 379.4°C at 760 mmHg [2][3]

Flash Point 183.3°C [2][3]

Refractive Index 1.537 [2]

Melting Point 74-81°C [5]

Table 2: Chemical Identifiers

Identifier Value Source

IUPAC Name

3-(2-bromo-4,5-

dimethoxyphenyl)propanenitril

e

[4]

CAS Number 35249-62-8 [1][2][4]

InChI

InChI=1S/C11H12BrNO2/c1-

14-10-6-8(4-3-5-13)9(12)7-

11(10)15-2/h6-7H,3-4H2,1-

2H3

[1][4]

InChIKey
PKRKQYZQPMFUJG-

UHFFFAOYSA-N
[4]

SMILES
COC1=C(C=C(C(=C1)CCC#N)

Br)OC
[1][4]

EC Number 609-105-1 [4]

UNII HG9MS3XRU5 [4]
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Applications in Pharmaceutical Synthesis
The primary application of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is as a pivotal

intermediate in the synthesis of Ivabradine.[1][2][5] Ivabradine is a medication used for the

treatment of heart-related conditions such as chronic heart failure and angina.[1][2] The

structural features of this compound, including the nitrile group and the brominated,

methoxylated aromatic ring, make it a versatile building block for creating complex molecules in

medicinal chemistry.[2]

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

Cyclization

Bicyclic Intermediate

Functionalization
(e.g., introduction of methylamino group)

Ivabradine

Salt Formation

Ivabradine Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1267400?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1970689
https://www.innospk.com/en/?news/grok-exploring-3-2-bromo-45-dimethoxyphenylpropanenitrile-properties-and-applications
https://patents.google.com/patent/US8779123B2/en
https://www.vulcanchem.com/product/vc1970689
https://www.innospk.com/en/?news/grok-exploring-3-2-bromo-45-dimethoxyphenylpropanenitrile-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-3-2-bromo-45-dimethoxyphenylpropanenitrile-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis pathway of Ivabradine from the key intermediate.

Experimental Protocols: Synthesis
Two primary methods for the synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile
have been described.

Method 1: Bromination and Nitrilation
This method starts from (3,4-Dimethoxyphenyl)methyl alcohol and is reported to have a high

yield for the bromination step.[1]

Starting Material: (3,4-Dimethoxyphenyl)methyl alcohol.[1]

Step 1: Bromination: The starting material is reacted with Br₂ in glacial acetic acid at 0°C.

This step yields 2-bromo-4,5-dimethoxybenzyl alcohol with a reported yield of 95%.[1]

Step 2: Nitrilation: The resulting alcohol is then converted to the nitrile.[1]

Method 2: Aldehyde-Derived Pathway
This alternative pathway begins with 3,4-Dimethoxybenzaldehyde and has a lower overall yield

compared to the first method.[1][5]

Starting Material: 3,4-Dimethoxybenzaldehyde.[1][5]

Step 1: Chain Extension: A propanenitrile group is introduced through condensation or

nucleophilic addition.[1]

Step 2: Bromination: Bromination is then achieved at the 2-position of the aromatic ring.[1]

Overall Yield: Approximately 51%.[1][5]
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Method 1 Method 2

 (3,4-Dimethoxyphenyl)methyl alcohol

Bromination (Br₂, Acetic Acid, 0°C)

2-bromo-4,5-dimethoxybenzyl alcohol (95% yield)

Nitrilation

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

3,4-Dimethoxybenzaldehyde

Chain Extension

Intermediate

Bromination

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (~51% yield)

Click to download full resolution via product page

Caption: Comparative workflow of synthesis methods.

Safety and Handling
According to GHS hazard classifications, 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile
may be harmful if swallowed, in contact with skin, or if inhaled.[4]

Table 3: GHS Hazard Information
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Hazard Statement Classification

H302: Harmful if swallowed Acute toxicity, oral

H312: Harmful in contact with skin Acute toxicity, dermal

H332: Harmful if inhaled Acute toxicity, inhalation

Proper storage is crucial to maintain the compound's quality and stability. It should be stored in

a cool, dry, well-sealed container, away from moisture and strong light or heat.[2]

Conclusion
3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is a well-characterized compound with

significant utility in the pharmaceutical industry, particularly as a key building block for the

synthesis of Ivabradine. Its synthesis is achievable through multiple routes, offering flexibility for

chemical process development. Due to its potential hazards, appropriate safety precautions

must be observed during handling and storage. This compound is intended for research and

development purposes only.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propanenitrile-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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